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Stigmast-7-en-3-ol,(3.beta Stigmast-7-en-3-ol,(3.beta
Brand Name: Vulcanchem
CAS No.: 18525-35-4
VCID: VC0096810
InChI: InChI=1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-23,25-27,30H,7-10,12-18H2,1-6H3/t20-,21+,22+,23+,25-,26+,27+,28+,29-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C
Molecular Formula: C29H50O
Molecular Weight: 414.7 g/mol

Stigmast-7-en-3-ol,(3.beta

CAS No.: 18525-35-4

Main Products

VCID: VC0096810

Molecular Formula: C29H50O

Molecular Weight: 414.7 g/mol

Stigmast-7-en-3-ol,(3.beta - 18525-35-4

CAS No. 18525-35-4
Product Name Stigmast-7-en-3-ol,(3.beta
Molecular Formula C29H50O
Molecular Weight 414.7 g/mol
IUPAC Name (3S,5S,9R,10S,13R,14R,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-23,25-27,30H,7-10,12-18H2,1-6H3/t20-,21+,22+,23+,25-,26+,27+,28+,29-/m1/s1
Standard InChIKey YSKVBPGQYRAUQO-XCFYOIDPSA-N
Isomeric SMILES CC[C@@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C
PubChem Compound 5283639
Last Modified Nov 11 2021
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